Cas no 27484-67-9 (Benzothiazole,2-fluoro-6-methyl-)
27484-67-9 structure
Product Name:Benzothiazole,2-fluoro-6-methyl-
CAS No:27484-67-9
MF:C8H6FNS
MW:167.203343868256
CID:251231
Update Time:2024-01-26
Benzothiazole,2-fluoro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-fluoro-6-methyl-
- 2-Fluoro-6-methylbenzothiazole
- Benzothiazole, 2-fluoro-6-methyl- (8CI,9CI)
- Benzothiazole, 2-fluoro-6-methyl-
-
- Inchi: 1S/C8H6FNS/c1-5-2-3-6-7(4-5)11-8(9)10-6/h2-4H,1H3
- InChI Key: TXVVFXGDVSZTRI-UHFFFAOYSA-N
- SMILES: S1C2=CC(C)=CC=C2N=C1F
Computed Properties
- Exact Mass: 167.02058
- Monoisotopic Mass: 167.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- PSA: 12.89
Benzothiazole,2-fluoro-6-methyl- Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
27484-67-9 (Benzothiazole,2-fluoro-6-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent